
Diglycolic Acid-d4 Standards: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Diglycolic acid-d4

CAS No.: 1032504-39-4

Cat. No.: B15553869

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of commercially available Diglycolic
acid-d4 (DGA-d4), a critical internal standard for the accurate quantification of Diglycolic acid

(DGA) in various matrices. This document is intended for researchers, scientists, and drug

development professionals utilizing mass spectrometry-based analytical techniques.

Introduction to Diglycolic Acid-d4
Diglycolic acid-d4 is a stable isotope-labeled form of Diglycolic acid, a dicarboxylic acid that is

a metabolite of several industrial chemicals, including diethylene glycol. Accurate measurement

of DGA is crucial in toxicology studies and in the safety assessment of pharmaceuticals and

other consumer products. The use of a deuterated internal standard like DGA-d4 is the gold

standard for quantitative analysis by isotope dilution mass spectrometry (ID-MS), as it corrects

for matrix effects and variations in sample preparation and instrument response, leading to

highly accurate and precise results.[1]
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Commercially Available Diglycolic Acid-d4
Standards
Several suppliers offer high-purity Diglycolic acid-d4 standards suitable for use in demanding

analytical applications. The table below summarizes the key specifications of commercially

available standards.

Supplier
Product
Name

CAS
Number

Isotopic
Purity

Chemical
Purity

Available
Forms

Sigma-

Aldrich

Diglycolic-

2,2,2′,2′-d₄

acid

1032504-39-

4
98 atom % D 98% (CP) Flakes

C/D/N

Isotopes Inc.

Diglycolic-

2,2,2',2'-d4

Acid

1032504-39-

4
98 atom % D >98% Solid

Eurisotop

DIGLYCOLIC

ACID (D4,

98%)

1032504-39-

4
98% 98% Solid

MedchemExp

ress

Diglycolic

acid-d4

1032504-39-

4
Not specified Not specified Solid

Experimental Protocol: Quantification of Diglycolic
Acid using Isotope Dilution Mass Spectrometry
This section outlines a general methodology for the quantification of Diglycolic Acid in biological

samples (e.g., plasma, urine) using Diglycolic acid-d4 as an internal standard. The protocol is

adaptable for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents
Diglycolic acid standard

Diglycolic acid-d4 internal standard
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Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Derivatization agent (for GC-MS), e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with

1% Trimethylchlorosilane (TMCS)

Pyridine (for GC-MS)

Solid-phase extraction (SPE) cartridges (optional, for sample cleanup)

Deionized water

Sample Preparation
A robust sample preparation protocol is essential for accurate quantification. The following is a

general procedure for plasma or urine samples:

Sample Aliquoting: Take a precise volume of the biological sample (e.g., 100 µL of plasma or

urine).

Internal Standard Spiking: Add a known amount of Diglycolic acid-d4 internal standard

solution to each sample, calibrator, and quality control sample.

Protein Precipitation (for plasma/serum): Add 3 volumes of ice-cold acetonitrile or methanol

to precipitate proteins. Vortex vigorously and centrifuge at high speed (e.g., 10,000 x g for 10

minutes).

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at a

controlled temperature (e.g., 40°C).

Reconstitution/Derivatization:
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For LC-MS/MS: Reconstitute the dried residue in a suitable mobile phase (e.g., 100 µL of

10% acetonitrile in water with 0.1% formic acid).

For GC-MS: Add a derivatization agent (e.g., 50 µL of BSTFA + 1% TMCS and 50 µL of

pyridine) to the dried residue. Cap the vial and heat at a specific temperature (e.g., 70°C

for 30 minutes) to form a volatile derivative.[2]

Fig. 1: General experimental workflow for the quantification of Diglycolic acid.

Instrumental Analysis
Chromatographic Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is

suitable for separation.

Mobile Phase: A gradient elution with water and acetonitrile, both containing 0.1% formic

acid, is commonly used.

Ionization Mode: Electrospray ionization (ESI) in negative mode is typically employed for

carboxylic acids.

Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode is used for quantification.

MRM Transitions:

Analyte Precursor Ion (m/z) Product Ion (m/z)

Diglycolic acid 133.0 73.0

Diglycolic acid-d4 137.0 76.0

Note: MRM transitions should be optimized for the specific instrument used.

Chromatographic Column: A capillary column with a non-polar stationary phase (e.g., 5%

phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm) is recommended.

Carrier Gas: Helium at a constant flow rate.

Injection Mode: Splitless injection.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

http://library.dphen1.com/documents/papers/Lu_JChromat_1258_2012.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature Program: An optimized temperature gradient is used to ensure good separation

of the analyte from matrix components.

Ionization Mode: Electron Ionization (EI).

Mass Spectrometry: A quadrupole mass spectrometer operating in Selected Ion Monitoring

(SIM) mode.

Selected Ions for Monitoring (as TMS derivatives):

Analyte Target Ion (m/z) Qualifier Ion (m/z)

Diglycolic acid-TMS 263.1 147.1

Diglycolic acid-d4-TMS 267.1 149.1

Note: Ions should be selected and optimized based on the mass spectrum of the derivatized

analytes.

Principle of Isotope Dilution Analysis
Isotope dilution mass spectrometry relies on the addition of a known amount of an isotopically

labeled internal standard to a sample before processing. The labeled standard is chemically

identical to the analyte and therefore experiences the same losses during sample preparation

and variations in instrument response. By measuring the ratio of the signal from the native

analyte to the signal from the labeled internal standard, an accurate and precise quantification

can be achieved, independent of sample recovery.
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Principle of Isotope Dilution
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Fig. 2: The logical relationship in isotope dilution analysis.

Conclusion
Diglycolic acid-d4 is an indispensable tool for researchers requiring accurate and reliable

quantification of Diglycolic acid. The commercially available standards offer high purity, and the

established isotope dilution mass spectrometry methods provide a robust framework for a wide

range of applications in drug development, toxicology, and environmental science. This guide
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provides a foundational understanding and practical starting point for the implementation of

these critical analytical techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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